Cas no 1240569-94-1 (Tert-Butyl 2-(dibromo-1H-1,2,4-triazol-1-yl)acetate)

• Product Name: Tert-Butyl 2-(dibromo-1H-1,2,4-triazol-1-yl)acetate
• CAS No: 1240569-94-1
• MF: C₈H₁₁Br₂N₃O₂
• MW: 340.999840021133
• MDL: MFCD16811202
• CID: 4690262
• Update Time: 2023-08-15

Tert-Butyl 2-(dibromo-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)acetate
• tert-Butyl 2-(dibromo-1H-1,2,4-triazol-1-yl)acetate
• Tert-Butyl 2-(dibromo-1H-1,2,4-triazol-1-yl)acetate

• MDL： MFCD16811202
• Inchi： 1S/C8H11Br2N3O2/c1-8(2,3)15-5(14)4-13-7(10)11-6(9)12-13/h4H2,1-3H3
• InChI Key： XDWRDIMNXOSKFA-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CC(=O)OC(C)(C)C)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Topological Polar Surface Area: 57